molecular formula C7H11NO2 B8759826 N,N-dimethyl-2-(prop-2-yn-1-yloxy)acetamide

N,N-dimethyl-2-(prop-2-yn-1-yloxy)acetamide

Cat. No.: B8759826
M. Wt: 141.17 g/mol
InChI Key: JPJVLMHQOZTNAM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N,N-dimethyl-2-(prop-2-yn-1-yloxy)acetamide is a useful research compound. Its molecular formula is C7H11NO2 and its molecular weight is 141.17 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C7H11NO2

Molecular Weight

141.17 g/mol

IUPAC Name

N,N-dimethyl-2-prop-2-ynoxyacetamide

InChI

InChI=1S/C7H11NO2/c1-4-5-10-6-7(9)8(2)3/h1H,5-6H2,2-3H3

InChI Key

JPJVLMHQOZTNAM-UHFFFAOYSA-N

Canonical SMILES

CN(C)C(=O)COCC#C

Origin of Product

United States

Synthesis routes and methods

Procedure details

Prop-2-ynyloxyacetyl chloride (1.74 g) in tetrahydrofuran (20 ml) was added dropwise over 5 min. to a stirred solution of dimethylamine (12 ml of 33% solution in ethanol) in tetrahydrofuran (15 ml) at ambient temperature. After 30 minutes the solvent was evaporated and the residue was partitioned between saturated aqueous sodium bicarbonate (20 ml) and ethyl acetate (30 ml). The aqueous layer was separated and then re-extracted with ethyl acetate (20 ml). The combined ethyl acetate extracts were washed with brine (20 ml), dried over sodium sulphate and then evaporated. There was thus obtained the title compound as a liquid (1.15 g). NMR Spectrum: (CDCl3) 2.47 (t, 1H), 2.96 (s, 3H), 3.02 (s, 3H), 4.27 (s, 2H), 4.33 (d, 2M); Mass Spectrum: M+H+ 142.
Quantity
1.74 g
Type
reactant
Reaction Step One
Quantity
12 mL
Type
reactant
Reaction Step One
Quantity
20 mL
Type
solvent
Reaction Step One
Quantity
15 mL
Type
solvent
Reaction Step One

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